Cas no 363-02-0 (4,4'-difluorobenzophenone oxime)

4,4'-difluorobenzophenone oxime structure
363-02-0 structure
Product name:4,4'-difluorobenzophenone oxime
CAS No:363-02-0
MF:C13H9F2NO
MW:233.213470220566
CID:921215
PubChem ID:2755867

4,4'-difluorobenzophenone oxime Chemical and Physical Properties

Names and Identifiers

    • 4,4'-difluorobenzophenone oxime
    • N-[bis(4-fluorophenyl)methylidene]hydroxylamine
    • Methanone, bis(4-fluorophenyl)-, oxime
    • 363-02-0
    • SCHEMBL11523488
    • AKOS004910207
    • DTXSID70373132
    • Inchi: InChI=1S/C13H9F2NO/c14-11-5-1-9(2-6-11)13(16-17)10-3-7-12(15)8-4-10/h1-8,17H
    • InChI Key: HCKGQAZSGFSOBM-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC=C1C(=NO)C2=CC=C(C=C2)F)F

Computed Properties

  • Exact Mass: 233.06527
  • Monoisotopic Mass: 233.06522023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.6Ų
  • XLogP3: 3.4

Experimental Properties

  • PSA: 32.59

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